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Compound of Interest

Compound Name: Strontium

Cat. No.: B1235701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

data for the element Strontium (Sr). The information is presented in a structured format to

facilitate easy reference and comparison, catering to the needs of researchers, scientists, and

professionals in drug development. This document includes detailed experimental protocols for

key analytical procedures and visual representations of important workflows and signaling

pathways involving strontium.

Physical and Chemical Data
The fundamental physical and chemical properties of strontium are summarized in the tables

below.

Table 1: General and Atomic Properties of Strontium
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Property Value

Name Strontium

Symbol Sr

Atomic Number 38[1][2][3]

Standard Atomic Weight 87.62[1][4][5]

Electron Configuration [Kr] 5s²[4][6][7]

Group 2 (Alkaline Earth Metal)[6][8]

Period 5[6][8]

Oxidation State +2[3][6][9]

Electronegativity (Pauling Scale) 0.95[4][8]

Ionization Energies 1st: 549.5 kJ/mol, 2nd: 1064.2 kJ/mol[4]

Atomic Radius 215 pm

Ionic Radius (Sr²⁺) 118 pm[3]

Van der Waals Radius 249 pm

Table 2: Physical Properties of Strontium
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Property Value

Appearance Silvery-white, yellowish metallic element[1]

State at 20°C Solid[2][10]

Melting Point 777 °C (1050 K)[1][2][4][11][12]

Boiling Point 1382 °C (1655 K)[1][4][11][12]

Density 2.64 g/cm³[1][8][9]

Molar Heat Capacity 26.4 J/(mol·K)

Heat of Fusion 7.43 kJ/mol

Heat of Vaporization 136.9 kJ/mol

Thermal Conductivity 35.4 W/(m·K)[1]

Electrical Resistivity 132 nΩ·m (at 20 °C)[1]

Magnetic Ordering Paramagnetic[4]

Hardness (Mohs scale) 1.5[4]

Table 3: Crystal Structure of Strontium
Property Value

Crystal Structure Face-centered cubic (FCC)[1][13]

Space Group Fm-3m[11][14]

Lattice Constant a = 608.5 pm[1]

Table 4: Isotopes of Strontium
Strontium has four naturally occurring, stable isotopes. In addition, several radioactive

isotopes are known, with ⁹⁰Sr being of significant interest due to its presence in nuclear fallout

and its use in medical applications.
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Isotope
Natural Abundance
(%)

Half-life Decay Mode

⁸⁴Sr 0.56[15][16] Stable -

⁸⁶Sr 9.86[15][16] Stable -

⁸⁷Sr 7.00[15][16] Stable -

⁸⁸Sr 82.58[15][16] Stable -

⁸⁹Sr - 50.53 days β⁻ decay

⁹⁰Sr - 28.9 years[9] β⁻ decay

Experimental Protocols
This section provides detailed methodologies for key experiments related to the analysis and

characterization of strontium and its compounds.

Protocol for Qualitative Analysis of Strontium Ions (Sr²⁺)
This protocol outlines the steps for the identification of strontium ions in an aqueous solution.

Materials:

Test solution (potentially containing Sr²⁺)

Dilute Hydrochloric Acid (HCl)

Ammonium Chloride (NH₄Cl) solution

Ammonium Hydroxide (NH₄OH) solution

Ammonium Carbonate ((NH₄)₂CO₃) solution

Ammonium Sulfate ((NH₄)₂)SO₄ solution

Dilute Acetic Acid (CH₃COOH)

Potassium Chromate (K₂CrO₄) solution
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Platinum wire loop

Bunsen burner

Test tubes and rack

Centrifuge

Procedure:

Group Precipitation:

To 1 mL of the test solution, add a few drops of dilute HCl. If a precipitate forms, centrifuge

and separate the supernatant.

To the supernatant, add NH₄Cl and NH₄OH until the solution is basic. Then, add

(NH₄)₂CO₃ solution.

Formation of a white precipitate indicates the possible presence of Group V cations (Ba²⁺,

Sr²⁺, Ca²⁺).

Separation of Barium:

Dissolve the precipitate from step 1 in dilute acetic acid.

Add K₂CrO₄ solution. A yellow precipitate of barium chromate (BaCrO₄) will form if Ba²⁺ is

present. Centrifuge and separate the supernatant for the next step.

Confirmatory Test for Strontium:

To the supernatant from the previous step, add (NH₄)₂SO₄ solution.

The formation of a white precipitate of strontium sulfate (SrSO₄) confirms the presence of

Sr²⁺.[17]

Flame Test:
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Dip a clean platinum wire loop into concentrated HCl and then into the unknown sample

(either the original solution or the precipitated strontium salt).

Introduce the loop into the non-luminous part of a Bunsen burner flame.

A characteristic crimson red color in the flame confirms the presence of strontium.[18]

Protocol for Strontium Carbonate Precipitation
This protocol describes the synthesis of strontium carbonate from a soluble strontium salt

solution.

Materials:

Soluble strontium salt solution (e.g., Strontium Chloride, SrCl₂)

Sodium Carbonate (Na₂CO₃) or Ammonium Carbonate ((NH₄)₂CO₃) solution

Beakers

Stirring rod

Filtration apparatus (funnel, filter paper)

Drying oven

Distilled water

Procedure:

Reaction Setup:

In a beaker, prepare a solution of a soluble strontium salt (e.g., dissolve SrCl₂ in distilled

water).

In a separate beaker, prepare a solution of the precipitating agent (Na₂CO₃ or (NH₄)₂CO₃).

Precipitation:
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Slowly add the carbonate solution to the strontium salt solution while continuously

stirring.

A white precipitate of strontium carbonate (SrCO₃) will form immediately.[4]

Digestion (Optional):

To increase the particle size of the precipitate, the mixture can be gently heated (e.g., in a

water bath) for a period of time. This process, known as digestion, facilitates easier

filtration.

Filtration and Washing:

Filter the precipitate using a funnel and filter paper.

Wash the precipitate several times with distilled water to remove any soluble impurities.

Drying:

Carefully transfer the filtered strontium carbonate to a watch glass or evaporating dish.

Dry the precipitate in a drying oven at a temperature below the decomposition temperature

of SrCO₃ (decomposition begins around 1100 °C).

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key processes and

pathways involving strontium.

Experimental Workflow for Strontium Isotope Analysis
This diagram outlines the typical workflow for preparing and analyzing geological or

archaeological samples for strontium isotope ratios (⁸⁷Sr/⁸⁶Sr).

Sample Collection
(Rock, Soil, Bone, etc.)

Sample Pretreatment
(Cleaning, Crushing) Acid Digestion Strontium Separation

(Ion Exchange Chromatography)
Isotope Ratio Measurement

(MC-ICP-MS) Data Processing & Interpretation

Click to download full resolution via product page
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Caption: Workflow for Strontium Isotope Analysis.

Signaling Pathway of Strontium Ranelate in
Osteoporosis Treatment
This diagram illustrates the dual-action mechanism of strontium ranelate in the treatment of

osteoporosis, showing its effects on both osteoblasts (bone-forming cells) and osteoclasts

(bone-resorbing cells).[2][15][19][20]
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Caption: Strontium Ranelate's Dual Action on Bone Metabolism.

Logical Relationship of Strontium's Chemical Reactivity
This diagram provides a logical overview of the primary chemical reactions of elemental

strontium with common substances.
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Caption: Overview of Strontium's Chemical Reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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